Cas no 2060045-44-3 (5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid
• CAS No: 2060045-44-3
• MF: C₁₄H₂₇NO₅
• MW: 289.367884874344
• MDL: MFCD30487976
• CID: 5613636
• PubChem ID: 137702703
• Update Time: 2025-06-09

5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[(tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoicacid
• EN300-330288
• 2060045-44-3
• 5-{[(tert-butoxy)carbonyl]amino}-3-(propoxymethyl)pentanoic acid
• Pentanoic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-3-(propoxymethyl)-
• 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid

• MDL： MFCD30487976
• Inchi： 1S/C14H27NO5/c1-5-8-19-10-11(9-12(16)17)6-7-15-13(18)20-14(2,3)4/h11H,5-10H2,1-4H3,(H,15,18)(H,16,17)
• InChI Key： SZWOEKOYMXDURA-UHFFFAOYSA-N
• SMILES： O(CCC)CC(CC(=O)O)CCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 289.18892296g/mol
• Monoisotopic Mass: 289.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±40.0 °C(Predicted)
• pka: 4.54±0.10(Predicted)

Additional information on 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid (CAS No. 2060045-44-3)

5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid, with the CAS number 2060045-44-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, an amino functional group, and a propoxymethyl substituent. These structural elements contribute to its potential applications in drug development and biological studies.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and amino acids. It effectively masks the amino group, preventing unwanted side reactions during multi-step syntheses. The Boc group can be selectively removed under mild acidic conditions, making it a versatile tool in the synthesis of complex molecules. In the context of 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid, the Boc group ensures that the amino functionality remains protected until the desired stage of synthesis.

The propoxymethyl substituent in 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid adds another layer of complexity to its structure. This substituent can influence the solubility, stability, and reactivity of the compound. Propoxymethyl groups are often used to modulate the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME). Recent studies have shown that propoxymethyl-substituted compounds can exhibit improved bioavailability and reduced toxicity compared to their unsubstituted counterparts.

The carboxylic acid functional group in 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid is another key feature that contributes to its potential applications. Carboxylic acids are known for their ability to form salts and esters, which can be useful in various chemical transformations. In pharmaceutical research, carboxylic acids are often converted into prodrugs to enhance their therapeutic efficacy or reduce side effects. For example, ester prodrugs can improve the oral bioavailability of drugs by increasing their lipophilicity.

In recent years, there has been growing interest in the use of 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid as a building block for the synthesis of novel therapeutic agents. One area of focus has been its potential as an intermediate in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but are more resistant to enzymatic degradation and have improved pharmacokinetic properties. Research has shown that compounds derived from 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid can exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways.

An important aspect of the study of 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid is its role in understanding protein-protein interactions (PPIs). PPIs are critical for many biological processes, including signal transduction, cell cycle regulation, and immune responses. Small molecules that can modulate PPIs have significant therapeutic potential. Recent advances in computational methods and high-throughput screening technologies have enabled researchers to identify lead compounds based on 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid that can disrupt specific PPIs with high selectivity and potency.

The synthesis of 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid typically involves several steps, including the protection of the amino group with Boc chloride, followed by the introduction of the propoxymethyl substituent through alkylation reactions. The final step involves deprotection under acidic conditions to reveal the free amino group. The overall yield and purity of the compound can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In addition to its synthetic applications, 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid has been studied for its potential as a research tool in cell biology and biochemistry. For example, it can be used to probe the function of specific enzymes or receptors by serving as a substrate or inhibitor. Its ability to penetrate cell membranes makes it a valuable probe for studying intracellular processes.

The safety profile of 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid is an important consideration for both research and industrial applications. While detailed toxicological data may not yet be available for this specific compound, general principles from related compounds suggest that it is likely to be well-tolerated at low concentrations. However, standard safety protocols should always be followed when handling this compound to ensure laboratory safety.

In conclusion, 5-{(tert-butoxy)carbonylamino}-3-(propoxymethyl)pentanoic acid (CAS No. 2060045-44-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and research tools. Ongoing studies continue to explore its properties and applications, contributing to advancements in drug discovery and biological sciences.